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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

Application Note: High-Sensitivity GC-MS
Analysis of Diethyl Adipate
Abstract

This application note provides a detailed protocol for the sensitive and selective analysis of
Diethyl adipate using Gas Chromatography-Mass Spectrometry (GC-MS). Diethyl adipate is
a commonly used plasticizer and solvent in various industries, including cosmetics, food
packaging, and pharmaceuticals. Monitoring its presence and concentration is crucial for
quality control and safety assessment. The described methodology is tailored for researchers,
scientists, and drug development professionals, offering a robust workflow from sample
preparation to data analysis.

Introduction

Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is utilized to enhance the flexibility
and durability of polymers. Its potential to migrate from packaging materials into consumables
necessitates reliable analytical methods for its quantification. Gas Chromatography-Mass
Spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic
compounds like Diethyl adipate, providing high chromatographic resolution and definitive
identification based on mass-to-charge ratio. This document outlines a comprehensive
procedure for the determination of Diethyl adipate in a representative liquid matrix.
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Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of Diethyl adipate from aqueous samples such as
beverages or food simulants.

Materials:

o Diethyl adipate standard (CAS No. 141-28-6)

Hexane (or other suitable extraction solvent like dichloromethane)

Anhydrous sodium sulfate

Sample vials

Vortex mixer

Centrifuge

Procedure:

o Transfer 5 mL of the liquid sample into a 15 mL glass centrifuge tube.

o Spike with an appropriate internal standard if necessary.

e Add 5 mL of hexane to the tube.

o Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing.

e Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous
layers.

o Carefully transfer the upper organic layer (hexane) to a clean glass tube.

e Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove
any residual water.
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o Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of Diethyl adipate.

Parameter Setting

Gas Chromatograph Agilent 7890A GC System (or equivalent)

DB-5MS (30 m x 0.25 mm, 0.25 pm film
Column thickness) or equivalent 5% phenyl-

methylpolysiloxane column

Injection Volume 1L

Inlet Temperature 280 °C

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Initial temperature 60°C, hold for 1 min, ramp to
Oven Program 220°C at 20°C/min, then ramp to 300°C at
10°C/min, hold for 5 min

Mass Spectrometer Agilent 5975C MSD (or equivalent)
lonization Mode Electron lonization (El) at 70 eV
lon Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected lon Monitoring (SIM)
Transfer Line Temp. 280 °C

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of
Diethyl adipate. The validation data is based on a study of adipate plasticizers in a food matrix
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and is representative of the expected method performance.[1][2]

Parameter Value
Compound Diethyl adipate
CAS Number 141-28-6
Molecular Formula C10H1804
Molecular Weight 202.25 g/mol
Approx. Retention Time (min) 10.2
Quantifier lon (m/z) 129

Qualifier lon 1 (m/z) 157

Qualifier lon 2 (m/z) 202
Linearity Range (ng/qg) 5-1000
Correlation Coefficient (r?) >0.998
Intraday Recovery (%) 85.4-114.6
Interday Recovery (%) 83.6-118.5

Limit of Detection (LOD)

0.5 - 2.0 ug/kg (typical for adipates)

Limit of Quantification (LOQ)

1.5 - 6.0 pg/kg (typical for adipates)

Mandatory Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of Diethyl

adipate.
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Caption: Experimental workflow for Diethyl adipate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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